Cas no 133866-32-7 ({4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid)

{4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid is a modified nucleoside analogue featuring a phosphonic acid moiety linked via a butyloxy spacer to a 2-amino-6-oxopurine base. This structural modification enhances its potential as a biologically active compound, particularly in nucleotide-based applications. The phosphonic acid group improves binding affinity to enzymatic targets, while the purine scaffold allows for interactions with nucleic acid-processing enzymes. Its stability against hydrolysis and enzymatic degradation makes it suitable for research in antiviral or antiproliferative studies. The compound’s balanced polarity facilitates solubility in aqueous and organic media, supporting diverse experimental conditions. Its synthetic versatility enables further derivatization for probing nucleotide-related biochemical pathways.
{4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid structure
133866-32-7 structure
Product Name:{4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid
CAS No:133866-32-7
MF:C9H14N5O5P
MW:303.211721897125
CID:4729750
Update Time:2025-10-30

{4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid Chemical and Physical Properties

Names and Identifiers

    • {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid
    • Phosphonic acid, [4-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)oxy]butyl]- (9CI)
    • Inchi: 1S/C9H14N5O5P/c10-9-12-7-6(8(15)13-9)11-5-14(7)19-3-1-2-4-20(16,17)18/h5H,1-4H2,(H2,16,17,18)(H3,10,12,13,15)
    • InChI Key: IHBGKPDUCYFJRK-UHFFFAOYSA-N
    • SMILES: C(P(=O)(O)O)CCCON1C2=C(N=C1)C(=O)NC(N)=N2

Experimental Properties

  • Density: 1.91±0.1 g/cm3(Predicted)
  • pka: 2.53±0.10(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A929840-5mg
133866-32-7 95%
5mg
¥5,220.00 2022-09-02

{4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid Related Literature

Additional information on {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid

Comprehensive Analysis of {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid (CAS No. 133866-32-7)

{4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid (CAS No. 133866-32-7) is a biologically active compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This molecule, characterized by its unique purine and phosphonic acid moieties, exhibits potential applications in drug development, particularly in targeting nucleotide-related pathways. Researchers are increasingly exploring its role in modulating enzymatic activity, making it a subject of interest for cancer therapy and antiviral research.

The structural complexity of {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid allows it to interact with various biological targets. Its phosphonic acid group enhances its ability to mimic natural phosphate groups, a feature that is critical in the design of enzyme inhibitors. This property aligns with current trends in precision medicine, where molecules like this are being investigated for their potential to disrupt specific metabolic pathways in diseased cells. The compound's purine base further contributes to its affinity for nucleic acid-binding proteins, a hot topic in epigenetics research.

In recent years, the scientific community has shown growing interest in nucleotide analogs, driven by their success in treating viral infections and certain cancers. {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid fits into this category, offering a promising scaffold for the development of targeted therapies. Its mechanism of action is believed to involve interference with DNA replication and RNA synthesis, processes that are often dysregulated in rapidly dividing cells. This makes it a candidate for further study in the context of personalized medicine and biomarker discovery.

The synthesis and characterization of {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid require advanced techniques in organic chemistry and analytical chemistry. Modern methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for ensuring the purity and structural integrity of this compound. These techniques are frequently discussed in online forums and scientific databases, reflecting their importance in drug discovery workflows.

From a commercial perspective, {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid is available through specialized chemical suppliers, often listed under its CAS No. 133866-32-7. Its applications extend beyond academia, with potential uses in pharmaceutical intermediates and bioconjugation strategies. The compound's stability and solubility profile are key factors in its utility, topics frequently searched by professionals in the life sciences sector.

Ongoing research into {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid is also exploring its potential in immunotherapy and signal transduction modulation. These areas are highly relevant to current discussions about immune checkpoint inhibitors and kinase inhibitors, which dominate the landscape of modern therapeutics. The compound's ability to influence cellular signaling pathways positions it as a valuable tool for understanding disease mechanisms and developing novel treatments.

In summary, {4-[(2-Amino-6-oxo-1,6-dihydro-9H-purin-9-yl)oxy]butyl}phosphonic acid (CAS No. 133866-32-7) represents a versatile and promising molecule in the realm of medicinal chemistry. Its unique structure and functional groups make it a subject of ongoing investigation, particularly in the context of targeted drug delivery and enzyme inhibition. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and biochemical research.

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